Cas no 139062-93-4 (Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]-)

• Product Name: Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]-
• CAS No: 139062-93-4
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 1259708
• PubChem ID: 17249019
• Update Time: 2025-04-20

Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]-
• N-[1-(Phenylmethyl)-4-piperidinyl]propanamide
• DTXSID401250971
• 139062-93-4
• SCHEMBL7268908
• STK489595
• AKOS003383762
• N-(1-benzylpiperidin-4-yl)propanamide

• Inchi： 1S/C15H22N2O/c1-2-15(18)16-14-8-10-17(11-9-14)12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,16,18)
• InChI Key： HJGLMSPHPRPBCW-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 246.17336
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34